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Compound of Interest

Compound Name: 2-Nonene

CAS No.: 2216-38-8

Cat. No.: B3028551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity of different nonene isomers.

Nonenes (C9H18) are alkenes with multiple structural isomers, including linear and branched

forms, which can exhibit varying toxicological profiles. This document summarizes available

quantitative toxicity data, details relevant experimental methodologies, and illustrates a key

metabolic pathway.

Quantitative Toxicity Data
The following table summarizes the available acute toxicity data for various nonene isomers. It

is important to note that "Nonene" or "Tripropylene" often refers to a mixture of branched

isomers produced by the trimerization of propylene. Data for specific individual isomers is

limited.
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Chemical
Name/Isom
er

CAS
Number

Test
Species

Route of
Administrat
ion

Toxicity
Value

Reference

Nonene

(Tripropylene,

branched

isomers)

97280-95-0 Rat Oral
LD50: 2100

mg/kg
[1]

Nonene

(Tripropylene,

branched

isomers)

97280-95-0 Rabbit Dermal
LD50: 5000

mg/kg
[1]

1-Nonene 124-11-8 - -

No

quantitative

data

available.

Causes skin,

eye, and

respiratory

irritation.

Aspiration

hazard.

[2]

2-Nonene

(cis/trans

mixture)

2216-38-8 - - No

quantitative

data

available.

Flammable

liquid and

vapor. May

be fatal if

swallowed

and enters

airways.

Causes skin

and serious

eye irritation.

[3][4][5]
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May cause

respiratory

irritation.

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.

Experimental Protocols
The toxicity data presented in this guide are typically generated using standardized protocols,

such as those developed by the Organisation for Economic Co-operation and Development

(OECD). Below are summaries of the key experimental protocols relevant to the data in this

guide.

Acute Oral Toxicity (based on OECD Guideline 423:
Acute Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Test Animals: Typically, rats of a single sex (usually females) are used. Animals are fasted

prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage.

Dose Levels: A stepwise procedure is used with a starting dose selected from a series of

fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality.

Endpoint: The number of animals that die within the observation period is recorded for each

dose level to determine the appropriate toxicity class.

Acute Dermal Toxicity (based on OECD Guideline 402)
This method assesses the potential hazards of a substance when exposed to the skin.
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Test Animals: Adult rats, rabbits, or guinea pigs are typically used. A small area of the

animal's fur is clipped.

Dose Application: The test substance is applied uniformly to the clipped skin and covered

with a porous gauze dressing. The exposure period is typically 24 hours.

Dose Levels: A limit test at a high dose (e.g., 2000 mg/kg) is often performed first. If toxicity

is observed, a full study with multiple dose groups is conducted.

Observation Period: Animals are observed for 14 days for signs of skin irritation, systemic

toxicity, and mortality.

Endpoint: The LD50 is calculated based on the number of mortalities at different dose levels.

Acute Inhalation Toxicity (based on OECD Guideline
403)
This method evaluates the toxicity of a substance upon inhalation.

Test Animals: Typically, rats are used.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in an

inhalation chamber for a defined period, usually 4 hours.

Concentration Levels: A range of concentrations is tested to determine a concentration-

response relationship.

Observation Period: Animals are observed for up to 14 days for signs of toxicity and

mortality.

Endpoint: The LC50 (Lethal Concentration, 50%) is determined, which is the concentration of

the substance in the air that is lethal to 50% of the test animals.

Metabolic Pathway of Alkenes
The metabolism of alkenes, such as nonene isomers, is a critical factor in their toxicokinetics. A

primary metabolic pathway for short-chain alkenes involves oxidation to form epoxide

intermediates. These epoxides can then be detoxified through various mechanisms.
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Figure 1. General metabolic pathway for alkenes.

This metabolic activation to reactive epoxides can be a key step in the potential toxicity of

some alkenes, as these intermediates can bind to cellular macromolecules.[6] However,

unsaturated aliphatic hydrocarbons generally exhibit low toxicity.[7]

In conclusion, while there is some toxicological information available for nonene, particularly for

mixtures of branched isomers, there is a clear need for more comparative studies on the

toxicity of individual nonene isomers to better understand their structure-activity relationships

and potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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